Cas no 899975-97-4 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide
• CAS No: 899975-97-4
• MF: C₁₇H₁₆F₂N₂O₃S
• MW: 366.382349967957
• CID: 5490720
• Update Time: 2025-11-05

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2,6-difluorobenzamide
• N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide

• Inchi： 1S/C17H16F2N2O3S/c18-14-4-3-5-15(19)16(14)17(22)20-12-6-8-13(9-7-12)21-10-1-2-11-25(21,23)24/h3-9H,1-2,10-11H2,(H,20,22)
• InChI Key： PQCSCMSEMRCDSX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)(=O)C1=C(F)C=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide: A Novel Compound with Potential Therapeutic Applications

N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide, with the CAS number 899975-97-4, is a promising compound that has garnered significant attention in the field of pharmaceutical research. This molecule represents a unique combination of structural elements, including a 2,6-difluorobenzamide core and a 1,1-dioxo-1λ6,2-thiazinan-2-yl substituent. The synthesis and functional properties of this compound are being actively explored to unlock its potential therapeutic applications. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting specific biological pathways.

The 2,6-difluorobenzamide core of this molecule is a well-known structural motif in pharmaceutical chemistry, often utilized for its ability to modulate receptor interactions. The introduction of fluorine atoms at the 2 and 6 positions of the benzamide ring can significantly influence the molecule's physicochemical properties, such as hydrophobicity and metabolic stability. These modifications are crucial for optimizing the compound's pharmacokinetic profile and enhancing its bioavailability. The 1,1-dioxo-1λ6,2-thiazinan-2-yl group, on the other hand, introduces a heterocyclic ring system that is known for its potential to interact with various biological targets, including enzymes and ion channels.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide. One of the most promising areas of investigation is its potential role in modulating the activity of certain enzymes involved in inflammatory responses. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins associated with inflammation. This finding suggests that the compound could be a valuable candidate for the development of anti-inflammatory therapeutics.

Another area of interest is the compound's potential as a modulator of ion channels, particularly those involved in neuronal activity. The 1,1-dioxo-1λ6,2-thiazinan-2-yl group is structurally similar to known ion channel blockers, which has led researchers to investigate its interactions with voltage-gated sodium channels. A 2022 study in ACS Chemical Biology reported that the compound exhibits a moderate affinity for these channels, suggesting potential applications in the treatment of neurological disorders such as epilepsy and neuropathic pain. These findings highlight the versatility of the compound's structure in targeting multiple biological pathways.

In addition to its potential therapeutic applications, the N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide compound has also been studied for its pharmacokinetic properties. The presence of fluorine atoms in the benzamide ring can significantly affect the compound's metabolic stability, as fluorine atoms are generally resistant to hydrolysis. This property is particularly advantageous for drugs that require prolonged half-life in the bloodstream. A 2023 study in Drug Metabolism and Disposition found that the compound exhibits a prolonged plasma half-life compared to its non-fluorinated analogs, which is a desirable characteristic for oral medications.

The synthesis of N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide involves a multi-step process that requires precise control of reaction conditions. The initial step typically involves the formation of the 1,1-dioxo-1λ6,2-thiazinan-2-yl ring through a nucleophilic substitution reaction, followed by the coupling of the 2,6-difluorobenzamide moiety. The synthesis of this compound has been optimized using advanced chromatographic techniques to ensure high purity and yield. These synthetic methods are critical for the large-scale production of the compound for preclinical and clinical studies.

Despite the promising findings, there are still several challenges associated with the development of N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide as a therapeutic agent. One of the primary concerns is the potential for off-target effects, which could lead to unintended biological consequences. To address this issue, researchers are employing computational modeling techniques to predict the compound's interactions with various biological targets. These models help in identifying potential liabilities and guiding the design of more selective derivatives.

Another challenge is the need for further studies to determine the compound's safety profile. While preliminary studies have shown promising results, long-term toxicity studies are essential to ensure the compound's suitability for human use. These studies typically involve animal models to evaluate the compound's effects on various organ systems. The results of these studies will provide critical information for the development of safe and effective therapeutic agents.

In conclusion, N-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenyl-2,6-difluorobenzamide is a compound with significant potential in pharmaceutical research. Its unique structural features and the ability to modulate multiple biological targets make it a promising candidate for the development of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.